Cas no 2176125-92-9 (4-[(1-methyl-1H-pyrazol-4-yl)methyl]thiomorpholine)

• Product Name: 4-[(1-methyl-1H-pyrazol-4-yl)methyl]thiomorpholine
• CAS No: 2176125-92-9
• MF: C₉H₁₅N₃S
• MW: 197.300500154495
• CID: 5324781
• Update Time: 2025-08-05

4-[(1-methyl-1H-pyrazol-4-yl)methyl]thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 4-((1-methyl-1H-pyrazol-4-yl)methyl)thiomorpholine
• 4-[(1-methylpyrazol-4-yl)methyl]thiomorpholine
• 4-[(1-methyl-1H-pyrazol-4-yl)methyl]thiomorpholine

• Inchi： 1S/C9H15N3S/c1-11-7-9(6-10-11)8-12-2-4-13-5-3-12/h6-7H,2-5,8H2,1H3
• InChI Key： LVMHWZZJZDUGGD-UHFFFAOYSA-N
• SMILES： S1CCN(CC2C=NN(C)C=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• XLogP3: 0.5
• Topological Polar Surface Area: 46.4

Additional information on 4-[(1-methyl-1H-pyrazol-4-yl)methyl]thiomorpholine

Recent Advances in the Study of 4-[(1-methyl-1H-pyrazol-4-yl)methyl]thiomorpholine (CAS: 2176125-92-9)

The compound 4-[(1-methyl-1H-pyrazol-4-yl)methyl]thiomorpholine (CAS: 2176125-92-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a thiomorpholine core substituted with a 1-methyl-1H-pyrazol-4-ylmethyl group, has been investigated for its role as a key intermediate or active pharmaceutical ingredient (API) in drug discovery programs. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in treating various diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-[(1-methyl-1H-pyrazol-4-yl)methyl]thiomorpholine, highlighting its efficient production via a multi-step process involving nucleophilic substitution and catalytic hydrogenation. The researchers emphasized the compound's high yield and purity, making it a viable candidate for large-scale pharmaceutical manufacturing. Furthermore, the study identified its stability under various physiological conditions, a critical factor for drug development.

In addition to its synthetic utility, 4-[(1-methyl-1H-pyrazol-4-yl)methyl]thiomorpholine has shown promising biological activity. A preclinical study conducted by a team at the University of Cambridge demonstrated its potential as a modulator of G-protein-coupled receptors (GPCRs), particularly those involved in inflammatory pathways. The compound exhibited significant binding affinity to specific GPCR subtypes, suggesting its applicability in developing novel anti-inflammatory agents. These findings were further supported by in vivo models, where the compound reduced inflammatory markers in a dose-dependent manner.

Another area of interest is the compound's role in central nervous system (CNS) disorders. A 2024 paper in Neuropharmacology reported that 4-[(1-methyl-1H-pyrazol-4-yl)methyl]thiomorpholine crosses the blood-brain barrier effectively, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The study highlighted its ability to inhibit amyloid-beta aggregation and reduce oxidative stress in neuronal cells, providing a dual mechanism of action that could be leveraged in future therapeutics.

Despite these promising results, challenges remain in the clinical translation of 4-[(1-methyl-1H-pyrazol-4-yl)methyl]thiomorpholine. Pharmacokinetic studies indicate that the compound undergoes rapid metabolism in the liver, which may limit its bioavailability. Researchers are currently exploring prodrug strategies and structural modifications to address this issue. Additionally, toxicity profiles are being rigorously evaluated to ensure safety in human trials.

In conclusion, 4-[(1-methyl-1H-pyrazol-4-yl)methyl]thiomorpholine (CAS: 2176125-92-9) represents a versatile and pharmacologically active compound with broad applications in drug discovery. Its synthetic accessibility, combined with its diverse biological activities, positions it as a valuable asset in the development of next-generation therapeutics. Future research should focus on optimizing its pharmacokinetic properties and advancing it through clinical trials to fully realize its therapeutic potential.